Cas no 1409964-52-8 (1-Chloro-7-fluoroisoquinolin-4-OL)

1-Chloro-7-fluoroisoquinolin-4-OL is a fluorinated isoquinoline derivative with a chloro and hydroxyl functional group at the 1- and 4-positions, respectively. This heterocyclic compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (hydroxyl) groups enhances its reactivity in substitution and coupling reactions, making it a valuable intermediate in medicinal chemistry. Its well-defined molecular structure ensures consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light, requiring proper storage to maintain stability.

1-Chloro-7-fluoroisoquinolin-4-OL structure

1409964-52-8 structure

Product Name:1-Chloro-7-fluoroisoquinolin-4-OL

CAS No:1409964-52-8

MF:C₉H₅ClFNO

MW:197.593504667282

CID:4821728

Update Time:2025-11-02

1-Chloro-7-fluoroisoquinolin-4-OL Chemical and Physical Properties

Names and Identifiers

- 1-CHLORO-7-FLUOROISOQUINOLIN-4-OL
- 4-Isoquinolinol, 1-chloro-7-fluoro-
- 1-chloro-7-flouroisoquinolin-4-ol
- 1-chloro-7-flouro-4-hydroxyisoquinoline
- 1-chloro-7-fluoro-4-hydroxyisoquinoline
- 1-Chloro-7-fluoroisoquinolin-4-OL
- Inchi： 1S/C9H5ClFNO/c10-9-7-3-5(11)1-2-6(7)8(13)4-12-9/h1-4,13H
- InChI Key： PDFYFRGSCCJAFO-UHFFFAOYSA-N
- SMILES： ClC1C2C=C(C=CC=2C(=CN=1)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 193
XLogP3: 2.8
Topological Polar Surface Area: 33.1

1-Chloro-7-fluoroisoquinolin-4-OL Pricemore >>

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